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  4. Methyl 2-[(1R,3aS,4S,5S,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-5-[(1R)-1-methyl-2-oxocyclohex-3-en-1-yl]-1,2,3,3a,4,5,6,7-octahydroinden-4-yl]acetate
Methyl 2-[(1R,3aS,4S,5S,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-5-[(1R)-1-methyl-2-oxocyclohex-3-en-1-yl]-1,2,3,3a,4,5,6,7-octahydroinden-4-yl]acetate Methyl 2-[(1R,3aS,4S,5S,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-5-[(1R)-1-methyl-2-oxocyclohex-3-en-1-yl]-1,2,3,3a,4,5,6,7-octahydroinden-4-yl]acetate
Brand Name: Vulcanchem
CAS No.: 14772-40-8
VCID: VC0084732
InChI: InChI=1S/C28H46O3/c1-19(2)10-9-11-20(3)22-13-14-23-21(18-26(30)31-6)24(15-17-27(22,23)4)28(5)16-8-7-12-25(28)29/h7,12,19-24H,8-11,13-18H2,1-6H3/t20-,21+,22-,23+,24+,27-,28-/m1/s1
SMILES: CC(C)CCCC(C)C1CCC2C1(CCC(C2CC(=O)OC)C3(CCC=CC3=O)C)C
Molecular Formula: C28H46O3
Molecular Weight: 430.7 g/mol

Methyl 2-[(1R,3aS,4S,5S,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-5-[(1R)-1-methyl-2-oxocyclohex-3-en-1-yl]-1,2,3,3a,4,5,6,7-octahydroinden-4-yl]acetate

CAS No.: 14772-40-8

Main Products

VCID: VC0084732

Molecular Formula: C28H46O3

Molecular Weight: 430.7 g/mol

Methyl 2-[(1R,3aS,4S,5S,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-5-[(1R)-1-methyl-2-oxocyclohex-3-en-1-yl]-1,2,3,3a,4,5,6,7-octahydroinden-4-yl]acetate - 14772-40-8

CAS No. 14772-40-8
Product Name Methyl 2-[(1R,3aS,4S,5S,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-5-[(1R)-1-methyl-2-oxocyclohex-3-en-1-yl]-1,2,3,3a,4,5,6,7-octahydroinden-4-yl]acetate
Molecular Formula C28H46O3
Molecular Weight 430.7 g/mol
IUPAC Name methyl 2-[(1R,3aS,4S,5S,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-5-[(1R)-1-methyl-2-oxocyclohex-3-en-1-yl]-1,2,3,3a,4,5,6,7-octahydroinden-4-yl]acetate
Standard InChI InChI=1S/C28H46O3/c1-19(2)10-9-11-20(3)22-13-14-23-21(18-26(30)31-6)24(15-17-27(22,23)4)28(5)16-8-7-12-25(28)29/h7,12,19-24H,8-11,13-18H2,1-6H3/t20-,21+,22-,23+,24+,27-,28-/m1/s1
Standard InChIKey BYFNYXBXWHLCSW-IEIVMEHVSA-N
Isomeric SMILES C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@@H]([C@H]2CC(=O)OC)[C@]3(CCC=CC3=O)C)C
SMILES CC(C)CCCC(C)C1CCC2C1(CCC(C2CC(=O)OC)C3(CCC=CC3=O)C)C
Canonical SMILES CC(C)CCCC(C)C1CCC2C1(CCC(C2CC(=O)OC)C3(CCC=CC3=O)C)C
Synonyms (10α)-1-Oxo-5,6-secocholest-2-en-6-oic acid methyl ester
PubChem Compound 15673045
Last Modified Nov 11 2021
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